Cas no 2229287-40-3 (1-(1-methyl-4-nitro-1H-pyrazol-5-yl)cyclopropane-1-carbaldehyde)

• Product Name: 1-(1-methyl-4-nitro-1H-pyrazol-5-yl)cyclopropane-1-carbaldehyde
• CAS No: 2229287-40-3
• MF: C₈H₉N₃O₃
• MW: 195.175361394882
• CID: 5922361
• PubChem ID: 165778828
• Update Time: 2025-10-31

1-(1-methyl-4-nitro-1H-pyrazol-5-yl)cyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(1-methyl-4-nitro-1H-pyrazol-5-yl)cyclopropane-1-carbaldehyde
• EN300-1805916
• 2229287-40-3

• Inchi： 1S/C8H9N3O3/c1-10-7(8(5-12)2-3-8)6(4-9-10)11(13)14/h4-5H,2-3H2,1H3
• InChI Key： KQSCEEQDCJUJMF-UHFFFAOYSA-N
• SMILES： O=CC1(C2=C(C=NN2C)[N+](=O)[O-])CC1

Computed Properties

• Exact Mass: 195.06439116g/mol
• Monoisotopic Mass: 195.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 80.7Ų

Additional information on 1-(1-methyl-4-nitro-1H-pyrazol-5-yl)cyclopropane-1-carbaldehyde

Introduction to 1-(1-methyl-4-nitro-1H-pyrazol-5-yl)cyclopropane-1-carbaldehyde (CAS No. 2229287-40-3)

1-(1-methyl-4-nitro-1H-pyrazol-5-yl)cyclopropane-1-carbaldehyde is a compound with the CAS registry number 2229287-40-3. This compound is an interesting example of a heterocyclic aldehyde, featuring a pyrazole ring substituted with a nitro group and a methyl group, attached to a cyclopropane carbaldehyde moiety. The structure of this compound combines the unique properties of pyrazole derivatives with the reactivity of aldehydes, making it a subject of interest in various fields of chemistry and material science.

The pyrazole ring, which is a five-membered aromatic heterocycle containing two nitrogen atoms, is known for its versatility in chemical reactions. The substitution pattern in this compound—specifically the presence of a nitro group at position 4 and a methyl group at position 1—adds further complexity to its chemical behavior. The nitro group introduces electron-withdrawing effects, which can influence the reactivity of the pyrazole ring and the adjacent cyclopropane carbaldehyde group. Meanwhile, the methyl group at position 1 provides steric hindrance and may modulate the electronic properties of the ring.

The cyclopropane carbaldehyde moiety is another key feature of this compound. Cyclopropane rings are known for their strained geometry, which can lead to unique chemical reactivity. The presence of an aldehyde group attached to the cyclopropane ring introduces additional functional diversity. Aldehydes are highly reactive due to their carbonyl group, making them valuable in various synthetic transformations, such as condensation reactions, oxidation reactions, and as precursors for other functional groups.

Recent studies have highlighted the potential applications of pyrazole derivatives in drug discovery and materials science. For instance, pyrazole-containing compounds have been explored as potential candidates for anti-inflammatory agents, antitumor drugs, and antimicrobial agents. The incorporation of a nitro group in such compounds can further enhance their biological activity by introducing electron-withdrawing effects that may influence binding affinity or selectivity.

In terms of synthesis, cyclopropane carbaldehydes are often challenging to prepare due to the inherent strain in cyclopropane rings. However, recent advancements in catalytic methods and transition-metal-mediated reactions have provided new avenues for constructing such compounds efficiently. These methods often involve the use of palladium or nickel catalysts to facilitate coupling reactions or oxidative processes that yield cyclopropane-containing aldehydes.

The combination of pyrazole and cyclopropane carbaldehyde moieties in this compound opens up possibilities for exploring novel chemical transformations. For example, the aldehyde group can serve as a site for nucleophilic addition reactions, while the pyrazole ring can participate in various aromatic substitution or coupling reactions. Such reactivity makes this compound a valuable building block in organic synthesis.

From an environmental perspective, understanding the stability and degradation pathways of cyclopropane carbaldehydes is crucial for assessing their potential impact on ecosystems. Recent research has focused on evaluating the biodegradation rates of similar compounds under various environmental conditions. These studies aim to provide insights into how such compounds behave in natural settings and inform strategies for their safe handling and disposal.

In conclusion, 1-(1-methyl-4-nitro-1H-pyrazol-5-yl)cyclopropane-1-carbaldehyde (CAS No. 2229287-40-3) is a structurally complex compound with promising applications in organic synthesis and materials science. Its unique combination of functional groups offers opportunities for exploring novel chemical reactions and developing innovative materials. As research continues to uncover its properties and potential uses, this compound is likely to play an increasingly important role in advancing chemical science.